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Compound of Interest

Compound Name: Ethyl vinyl ketone

Cat. No.: B1663982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ketone (EVK), systematically named pent-1-en-3-one, is a reactive α,β-

unsaturated ketone. Its chemical structure, featuring a carbonyl group conjugated with a vinyl

group, makes it a valuable intermediate in various organic syntheses, including the production

of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is

paramount for its safe handling, application in synthetic protocols, and for the purification of

reaction products. This guide provides a detailed overview of the key physical characteristics of

ethyl vinyl ketone, outlines standard experimental procedures for their determination, and

presents a logical workflow for one of these fundamental measurements.

Core Physical Properties of Ethyl Vinyl Ketone
The physical characteristics of ethyl vinyl ketone are summarized in the table below. These

values have been compiled from various sources and represent the most commonly cited

figures. It is important to note that some properties, such as boiling point, can vary with

atmospheric pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1663982?utm_src=pdf-interest
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Notes

Molecular Formula C5H8O - [1][2]

Molecular Weight 84.12 g/mol [2][3][4]

Appearance
Clear colorless to

amber liquid
- [2]

Odor
Pungent, peppery,

mustard-like
- [2]

Density
0.851 at 20 °C0.845 at

25 °C
g/mL [2][3][4]

Boiling Point
103-10438 at 60

mmHg
°C [5][6]

Melting Point 59-61 °C [2]

Flash Point -6 to -10 °C [5][7]

Vapor Pressure 31.1 mmHg at 25°C [8]

Refractive Index

(n20/D)
1.419 - 1.420 - [2][4][9]

Solubility

Insoluble in water;

soluble in most

organic solvents such

as chloroform and

methanol (slightly).

- [1][2][5]

Experimental Protocols for Property Determination
The accurate determination of the physical properties of a compound like ethyl vinyl ketone
relies on standardized experimental procedures. Below are detailed methodologies for

measuring the key properties listed above.

Determination of Boiling Point (Micro Method)
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The boiling point is a critical indicator of a liquid's purity. The micro boiling point determination is

suitable for small sample volumes.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath with a stirrer)

Thermometer (-10 to 150 °C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heat source (Bunsen burner or hot plate)

Procedure:

A small volume (approximately 0.5-1 mL) of ethyl vinyl ketone is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is securely attached to the thermometer, ensuring the bottom of the test tube is

level with the thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or oil bath, making sure the heat-

transfer liquid is above the level of the sample but below the opening of the test tube.

The bath is heated gently and evenly. As the temperature rises, air trapped in the capillary

tube will expand and slowly bubble out.

Upon further heating, the vapor pressure of the ethyl vinyl ketone will increase, causing a

continuous and rapid stream of bubbles to emerge from the capillary tube.

The heat source is then removed, and the bath is allowed to cool slowly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube. This is the point where the vapor pressure of the

sample equals the atmospheric pressure.[8][10][11]

Determination of Density using a Pycnometer
Density is a fundamental property used for substance identification and for converting mass to

volume.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance (m_empty).

The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g.,

20 °C) until it reaches thermal equilibrium. The volume is adjusted precisely to the calibration

mark, and any excess water is carefully removed from the outside.

The mass of the pycnometer filled with water is measured (m_water).

The density of the water at the specific temperature (ρ_water) is obtained from reference

tables. The exact volume of the pycnometer (V) can then be calculated: V = (m_water -

m_empty) / ρ_water.

The pycnometer is emptied, thoroughly dried, and then filled with ethyl vinyl ketone.

The same procedure of thermal equilibration in the constant temperature bath is followed.
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The mass of the pycnometer filled with ethyl vinyl ketone is determined (m_sample).

The density of the ethyl vinyl ketone (ρ_sample) is calculated using the formula: ρ_sample

= (m_sample - m_empty) / V.[3]

Measurement of Refractive Index using an Abbe
Refractometer
The refractive index is a dimensionless number that describes how light propagates through a

substance and is a valuable tool for identifying and assessing the purity of liquid samples.

Apparatus:

Abbe Refractometer

Constant temperature water bath connected to the refractometer prisms

Dropper or pipette

Soft tissue paper and a suitable solvent (e.g., ethanol or acetone) for cleaning

Procedure:

The refractometer is turned on, and the light source is activated. The prisms are cleaned with

a soft tissue and a volatile solvent and allowed to dry completely.

The temperature of the circulating water bath is set to the desired temperature (e.g., 20 °C)

and allowed to stabilize the prism temperature.

A few drops of ethyl vinyl ketone are placed on the surface of the lower prism using a clean

dropper.

The two prisms are closed and locked together, ensuring the liquid spreads evenly to form a

thin film.

While looking through the eyepiece, the coarse and fine adjustment knobs are turned until

the field of view shows a distinct light and dark region. The dividing line (the borderline)

should be as sharp as possible.
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If a color fringe is observed at the borderline, the dispersion compensator is adjusted until

the borderline is sharp and achromatic (black and white).

The adjustment knob is used to center the sharp borderline on the crosshairs in the

eyepiece.

The refractive index is read directly from the instrument's scale.[2][12]

Process Visualization
The following diagram illustrates the experimental workflow for determining the boiling point of

a liquid, such as ethyl vinyl ketone, using the micro method. This visualization provides a

clear, step-by-step logical progression of the protocol.
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Start

Prepare Sample:
Place 0.5-1 mL of ethyl vinyl ketone

in a small test tube.

Insert inverted sealed
capillary tube into the

sample.

Assemble Apparatus:
Attach test tube to thermometer.

Immerse in Thiele tube.

Gently heat the bath.
Observe for a continuous

stream of bubbles.

Remove heat source.
Allow the bath to cool

slowly.

Continuous bubbling achieved

Record Temperature:
Note the temperature when bubbling
stops and liquid enters the capillary.

Observe bubble cessation

End

Click to download full resolution via product page

Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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